25B-NBF (hydrochloride)
25B-NBF (hydrochloride)
25B-NBF is an N-fluorobenzyl derivative of the phenethylamine hallucinogen 2C-B (Item No. 11734), which acts as a highly potent agonist for the 5-HT2C receptor. 25B-NBF binds human 5-HT2A receptors and rat 5-HT2C receptors with pKi values of 8.57 and 7.73, respectively. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1539266-17-5
VCID:
VC0159518
InChI:
InChI=1S/C17H19BrFNO2.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-20-11-13-5-3-4-6-15(13)19;/h3-6,9-10,20H,7-8,11H2,1-2H3;1H
SMILES:
COC1=CC(=C(C=C1CCNCC2=CC=CC=C2F)OC)Br.Cl
Molecular Formula:
C17H20BrClFNO2
Molecular Weight:
404.704
25B-NBF (hydrochloride)
CAS No.: 1539266-17-5
Reference Standards
VCID: VC0159518
Molecular Formula: C17H20BrClFNO2
Molecular Weight: 404.704
CAS No. | 1539266-17-5 |
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Product Name | 25B-NBF (hydrochloride) |
Molecular Formula | C17H20BrClFNO2 |
Molecular Weight | 404.704 |
IUPAC Name | 2-(4-bromo-2,5-dimethoxyphenyl)-N-[(2-fluorophenyl)methyl]ethanamine;hydrochloride |
Standard InChI | InChI=1S/C17H19BrFNO2.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-20-11-13-5-3-4-6-15(13)19;/h3-6,9-10,20H,7-8,11H2,1-2H3;1H |
Standard InChIKey | OSPTXOUFWUFHAM-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1CCNCC2=CC=CC=C2F)OC)Br.Cl |
Description | 25B-NBF is an N-fluorobenzyl derivative of the phenethylamine hallucinogen 2C-B (Item No. 11734), which acts as a highly potent agonist for the 5-HT2C receptor. 25B-NBF binds human 5-HT2A receptors and rat 5-HT2C receptors with pKi values of 8.57 and 7.73, respectively. This product is intended for forensic and research applications. |
Synonyms | 2C-B-NBF |
Reference | 1.Hansen, M.,Phonekeo, K.,Paine, J.S., et al. Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists. ACS Chem.Neurosci. 5(3), 243-249 (2014). |
PubChem Compound | 127053695 |
Last Modified | Nov 11 2021 |
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